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Compound of Interest

Compound Name: Xenyhexenic Acid

Cat. No.: B10860012

While Xenyhexenic Acid is a recognized chemical entity, it is not a well-established tool
compound in the field of molecular biology based on currently available public data. Extensive
searches for its biological activity, mechanism of action, and established experimental uses
have yielded minimal information, precluding the creation of detailed application notes and
protocols as requested.

Xenyhexenic Acid, with the IUPAC name (E)-2-(4-phenylphenyl)hex-4-enoic acid, is listed by
several chemical suppliers. However, a thorough review of scientific literature and biological
databases reveals a significant absence of research detailing its application as a molecular
probe or modulator of specific cellular pathways.

One commercial source describes Xenyhexenic Acid as a "synthetic anti-lipid agent,” though
this claim is not substantiated by accessible peer-reviewed research. This lack of published
data makes it impossible to provide a summary of its quantitative effects, detailed experimental
methodologies, or diagrams of its signaling pathways as requested.

Chemical Properties

For researchers interested in the fundamental characteristics of this compound, the following
information has been compiled from available chemical databases.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b10860012?utm_src=pdf-interest
https://www.benchchem.com/product/b10860012?utm_src=pdf-body
https://www.benchchem.com/product/b10860012?utm_src=pdf-body
https://www.benchchem.com/product/b10860012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value

IUPAC Name (E)-2-(4-phenylphenyl)hex-4-enoic acid
Synonyms SCR157, CV-57533, CV 57533, CV 57733
CAS Number 964-82-9

Molecular Formula C18H1802

Molecular Weight 266.34 g/mol

Limited Biological Information

A single, unverified source provides IC50 values for Xenyhexenic Acid against several human
cancer cell lines. However, without access to the primary research data, the context and
reliability of these figures cannot be confirmed.

Cell Line IC50 (pM)
MDA-MB-231 25
A549 30
HelLa 20

It is also anecdotally mentioned to have efficacy against Methicillin-resistant Staphylococcus
aureus (MRSA), but again, the primary source for this claim is not publicly available.

Conclusion for Researchers

For scientists and drug development professionals, Xenyhexenic Acid remains an enigmatic
compound. The absence of published research on its biological effects means that any
investigation into its potential as a tool compound would be entering uncharted territory.
Researchers would need to undertake foundational studies to determine its biological targets,
mechanism of action, and effective concentrations.

Given the current state of public knowledge, it is not possible to provide the requested detailed
application notes, experimental protocols, or signaling pathway diagrams. The potential of
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Xenyhexenic Acid as a tool in molecular biology is yet to be defined by the scientific
community. Any use of this compound would require extensive in-house validation and
characterization.

 To cite this document: BenchChem. [Xenyhexenic Acid: An Obscure Compound with Limited
Publicly Available Biological Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860012#xenyhexenic-acid-as-a-tool-compound-in-
molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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